Cas no 22293-10-3 (Benzene, (1-diazoethyl)-)

• Product Name: Benzene, (1-diazoethyl)-
• CAS No: 22293-10-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 1407412
• PubChem ID: 11789245
• Update Time: 2025-04-20

Benzene, (1-diazoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-diazoethyl)-
• 1-diazoethylbenzene
• 22293-10-3
• methylphenyldiazomethane
• DTXSID00472723
• SCHEMBL3155988

• Inchi： 1S/C8H8N2/c1-7(10-9)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： ZJUUFFQSHKFHKD-UHFFFAOYSA-N
• SMILES： [N+](=C(C)C1C=CC=CC=1)=[N-]

Computed Properties

• Exact Mass: 132.06884
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 36.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives